![molecular formula C17H16FNO2 B269397 4-fluoro-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide](/img/structure/B269397.png)
4-fluoro-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide
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Overview
Description
4-fluoro-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 4-fluoro-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide involves its ability to inhibit specific enzymes and signaling pathways that are involved in the progression of various diseases. For example, it inhibits the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression and are overexpressed in cancer cells. By inhibiting HDACs, this compound can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can modulate the expression of genes that are involved in cell proliferation, differentiation, and apoptosis. It can also regulate the activity of enzymes that are involved in the metabolism of neurotransmitters such as dopamine and serotonin, which are important for the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-fluoro-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide in lab experiments is its specificity for certain enzymes and signaling pathways. This allows researchers to study the effects of inhibiting these targets in a controlled manner. However, one of the limitations is its potential toxicity, which can affect the viability of cells and tissues.
Future Directions
There are several future directions for the study of 4-fluoro-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide. One direction is to optimize its synthesis method to improve its yield and purity. Another direction is to study its effects in animal models of various diseases to determine its potential as a therapeutic agent. Additionally, its potential as a tool for epigenetic research and drug discovery can be further explored.
Synthesis Methods
The synthesis of 4-fluoro-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide involves the reaction between 4-fluorobenzoic acid and 2-(2-methylprop-2-en-1-yloxy)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or dimethylformamide (DMF) and the product is obtained through purification techniques such as column chromatography.
Scientific Research Applications
4-fluoro-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide has been studied for its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to have anti-tumor activity by inhibiting the growth and proliferation of cancer cells. It also has neuroprotective effects by preventing the formation of amyloid-beta plaques in the brain, which are associated with Alzheimer's disease, and by reducing the oxidative stress that leads to the death of dopaminergic neurons in Parkinson's disease.
properties
Molecular Formula |
C17H16FNO2 |
---|---|
Molecular Weight |
285.31 g/mol |
IUPAC Name |
4-fluoro-N-[2-(2-methylprop-2-enoxy)phenyl]benzamide |
InChI |
InChI=1S/C17H16FNO2/c1-12(2)11-21-16-6-4-3-5-15(16)19-17(20)13-7-9-14(18)10-8-13/h3-10H,1,11H2,2H3,(H,19,20) |
InChI Key |
RFHUXPALKYOECD-UHFFFAOYSA-N |
SMILES |
CC(=C)COC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)F |
Canonical SMILES |
CC(=C)COC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)F |
Origin of Product |
United States |
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